Cas no 1775402-54-4 (1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

1-(4-Ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a synthetic organic compound featuring a piperidine core substituted with a 1,2,4-oxadiazole moiety and an ethoxybenzoyl group. Its structure combines aromatic and heterocyclic components, making it a potential intermediate in pharmaceutical and agrochemical research. The presence of both methoxy and ethoxy functional groups enhances its reactivity and binding affinity, which may be useful in drug discovery targeting specific receptors or enzymes. The 1,2,4-oxadiazole ring contributes to metabolic stability, while the piperidine scaffold offers conformational flexibility. This compound is typically employed in medicinal chemistry for structure-activity relationship studies due to its modular design and potential bioactivity.

1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine structure

1775402-54-4 structure

Product Name:1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

CAS No:1775402-54-4

MF:C₂₄H₂₇N₃O₄

MW:421.488886117935

CID:5265578

Update Time:2025-08-05

1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
- Inchi： 1S/C24H27N3O4/c1-3-30-21-10-6-19(7-11-21)24(28)27-14-12-17(13-15-27)16-22-25-23(26-31-22)18-4-8-20(29-2)9-5-18/h4-11,17H,3,12-16H2,1-2H3
- InChI Key： BUBNYZMMFXGCQE-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(OCC)C=C1)(N1CCC(CC2ON=C(C3=CC=C(OC)C=C3)N=2)CC1)=O

1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	BS-8064-1MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	BS-8064-5MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	BS-8064-10MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	BS-8064-20MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	20mg	£76.00	2023-04-21
Key Organics Ltd	BS-8064-50MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	BS-8064-100MG	1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	1775402-54-4	>90%	100mg	£146.00	2025-02-09

1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 1-(4-ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Chemical Compound CAS No. 177540-54-4: A Comprehensive Overview

The compound 1-(4-Ethoxybenzoyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidine, identified by the CAS registry number 177540-54-4, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a piperidine ring system, which serves as the central framework. Attached to this piperidine ring is a benzoyl group substituted with an ethoxy moiety at the para position (ethoxybenzoyl). Additionally, the compound features an oxadiazole ring system at the 3-position of a methoxy-substituted phenyl group (oxadiazole). This combination of functional groups contributes to the compound's versatility and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the oxadiazole core in this compound suggests potential applications in the development of new drug candidates targeting specific enzymes or receptors. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that oxadiazole derivatives can act as inhibitors of kinase enzymes, which are crucial targets in cancer therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the piperidine ring is typically achieved through cyclization reactions, while the incorporation of the oxadiazole group requires careful control over reaction conditions to ensure regioselectivity and yield optimization.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain protein kinases, making it a promising lead compound for further optimization in drug discovery programs. Furthermore, its ability to interact with cellular membranes suggests potential applications in nanotechnology and material science.

The structural complexity of this compound also makes it an attractive candidate for studying supramolecular chemistry and self-assembling systems. Researchers have explored its ability to form stable complexes with metal ions, which could be harnessed for creating novel materials with unique electronic or magnetic properties.

In conclusion, the compound CAS No. 177540-54-4 represents a valuable addition to the arsenal of tools available for chemical research and development. Its intricate structure and diverse functional groups position it as a key player in advancing our understanding of complex molecular systems and their applications in medicine and technology.